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Compound of Interest

Compound Name: Chromic acid

Cat. No.: B076003

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,
and properties of chromic acid and its related compounds. The information is presented to
support advanced research and development activities.

Chemical Formula and Nomenclature

The term "chromic acid" can refer to several chemical species, which exist in equilibrium or
are precursors to the acid itself. The primary species of interest are molecular chromic acid,
dichromic acid, and its anhydride, chromium trioxide.

e Molecular Chromic Acid: The chemical formula for molecular chromic acid is H2CrOa.[1][2]
[3][4] Its IUPAC name is dihydroxidodioxidochromium.[2] It is also known as
tetraoxochromic acid or chromic(VI) acid.[1][4] In this compound, chromium exists in the +6
oxidation state.[2][3]

e Dichromic Acid: This acid is formed from the condensation of two molecules of chromic
acid and has the chemical formula Hz2Cr207.[2][4][5] It is the fully protonated form of the
dichromate ion (Cr20+27).[4]

e Chromium Trioxide: With the formula CrOs, this compound is the anhydride of chromic acid.
[2][3][6] It is a dark red, crystalline solid that reacts with water to form chromic acid.[2][6]
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Chemical Structure

The molecular geometry of chromic acid is central to its reactivity. The chromium atom is
bonded to four oxygen atoms. Two of these are double-bonded, and two are single-bonded to
hydroxyl groups.[1][7]

The structures of molecular chromic acid, dichromic acid, and chromium trioxide are
depicted below using the DOT language for Graphviz.
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Caption: Molecular structures of key chromium(VI) compounds.
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Quantitative Data Summary

The physical and chemical properties of chromic acid and its related compounds are
summarized in the table below for easy comparison.

S A Molecular Chromic  Dichromic Acid Chromium Trioxide
roper
S Acid (H2CrOa4) (H2Cr207) (CrOs3)
Molar Mass ( g/mol ) 118.01[3][4] 218.00[2][5][8] 99.99[6]
Dark purplish-red
Appearance .
solid[2][6]
Density (g/cm3) 1.201[2][3][4] - 2.7[6]
Melting Point (°C) 197[2][3][4] - 197[6]
N ) 250 (decomposes)|[2]
Boiling Point (°C) - Decomposes > 197[6]
[31[4]
o 169 g/100 g at 25
Solubility in water 169 g/100 mL[2]

°C[9]

Experimental Protocols
Preparation of Chromic Acid Cleaning Solution

Chromic acid solutions are potent oxidizing agents and have been traditionally used for
cleaning laboratory glassware.[3][10] Caution: Chromic acid and other hexavalent chromium
compounds are highly toxic and carcinogenic.[4] Appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat, must be worn, and the procedure
should be performed in a well-ventilated fume hood.[3]

Materials:
¢ Sodium dichromate (Naz2Cr207) or Potassium dichromate (Kz2Cr207)
o Concentrated sulfuric acid (H2SOa)

¢ Distilled water

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b076003?utm_src=pdf-body
https://www.vedantu.com/chemistry/chromic-acid
https://byjus.com/chemistry/chromic-acid/
https://en.wikipedia.org/wiki/Chromic_acid
https://www.echemi.com/products/pd180824134801-dichromic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dichromic-acid
https://en.wikipedia.org/wiki/Chromium_trioxide
https://en.wikipedia.org/wiki/Chromic_acid
https://en.wikipedia.org/wiki/Chromium_trioxide
https://en.wikipedia.org/wiki/Chromic_acid
https://www.vedantu.com/chemistry/chromic-acid
https://byjus.com/chemistry/chromic-acid/
https://en.wikipedia.org/wiki/Chromium_trioxide
https://en.wikipedia.org/wiki/Chromic_acid
https://www.vedantu.com/chemistry/chromic-acid
https://byjus.com/chemistry/chromic-acid/
https://en.wikipedia.org/wiki/Chromium_trioxide
https://en.wikipedia.org/wiki/Chromic_acid
https://www.vedantu.com/chemistry/chromic-acid
https://byjus.com/chemistry/chromic-acid/
https://en.wikipedia.org/wiki/Chromium_trioxide
https://en.wikipedia.org/wiki/Chromic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chromium-Trioxide
https://www.benchchem.com/product/b076003?utm_src=pdf-body
https://www.benchchem.com/product/b076003?utm_src=pdf-body
https://www.vedantu.com/chemistry/chromic-acid
https://assets-global.website-files.com/6827fb8f5389f28f9b2d87a4/689fd18aa66c1f638cfa0e91_soxavale.pdf
https://www.benchchem.com/product/b076003?utm_src=pdf-body
https://byjus.com/chemistry/chromic-acid/
https://www.vedantu.com/chemistry/chromic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Glass beaker or flask
e Glass stirring rod
Procedure:

 In a clean beaker or flask, carefully weigh out 20 grams of sodium dichromate or potassium
dichromate.[3][10]

e Slowly add a small amount of distilled water and stir with a glass rod to form a paste.[3][10]

e While continuously stirring, slowly and carefully add 300 mL of concentrated sulfuric acid to
the paste.[3][11] The reaction is exothermic, and the mixture will become hot.[12]

» Once the mixture has cooled, it can be transferred to a labeled glass storage container with
a stopper.[3][10] The solution is ready for use and will have a dark red color. A green color
indicates that the oxidizing power has been diminished.

The following diagram illustrates the workflow for preparing a chromic acid cleaning solution.
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Caption: Workflow for chromic acid solution preparation.

Chemical Reactions and Equilibria

In aqueous solutions, chromic acid exists in equilibrium with the hydrogen chromate ion
([HCrOa4]™) and the chromate ion (CrOa42™). The hydrogen chromate ion can further condense to
form the dichromate ion ([Cr207]27).[2]
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The key equilibrium reaction is: H2CrOas = [HCrOa4]~ + H*[2][3]
And the condensation to dichromate: 2 [HCrOa4]~ = [Cr207]?~ + H20[2]

The following diagram illustrates the relationship between these species in solution.

H2CrOa
(Chromic Acid)

+ H20
- H3O+

[HCrO4]~
(Hydrogen Chromate)

- H20

[Cr207]2~
(Dichromate)

Click to download full resolution via product page

Caption: Equilibria of chromate species in aqueous solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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